Cas no 1806985-86-3 (3-Cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine
• CAS No: 1806985-86-3
• MF: C₇H₂F₃IN₂
• MW: 298.003863811493
• CID: 4871483
• Update Time: 2025-10-28

3-Cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine

• Inchi： 1S/C7H2F3IN2/c8-6(9)4-2-13-7(10)3(1-12)5(4)11/h2,6H
• InChI Key： DIOOOZTXMBSJQQ-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine

Introduction to 3-Cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS No. 1806985-86-3)

3-Cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS No. 1806985-86-3) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the pyridine class, which is widely recognized for its role as a key structural motif in numerous biologically active molecules. The presence of multiple fluorine atoms, a cyano group, and an iodine substituent makes this compound particularly intriguing for synthetic chemists and medicinal researchers.

The structure of 3-cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine features a pyridine ring that is functionalized with a cyano group at the 3-position, a difluoromethyl group at the 5-position, a fluoro atom at the 2-position, and an iodine atom at the 4-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further derivatization and exploration of its pharmacological potential.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The introduction of fluorine atoms into a pyridine core can significantly alter the electronic distribution and lipophilicity of the molecule, which are critical factors in drug design. The cyano group in this compound also contributes to its reactivity, allowing for further functionalization through nucleophilic addition or condensation reactions.

One of the most compelling aspects of 3-cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine is its potential as a precursor for the synthesis of more complex pharmacophores. The iodine atom, in particular, serves as an excellent handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern organic synthesis and have been widely employed in the development of novel therapeutic agents.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are among the most extensively researched classes of drugs due to their importance in treating cancers and inflammatory diseases. The combination of electron-withdrawing groups like the cyano and difluoromethyl groups, along with electron-donating effects from the fluoro atom and iodine substitution, creates a favorable environment for designing molecules with high selectivity and potency against target enzymes.

The fluoro substituents in particular have been extensively studied for their impact on drug efficacy. Fluorine atoms can influence both the pharmacokinetic properties (such as absorption, distribution, metabolism, excretion, and toxicity) and pharmacodynamic properties (such as receptor binding affinity) of a molecule. For instance, fluorination can increase metabolic stability by preventing unwanted hydrolysis or oxidation reactions. Additionally, fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity.

Another area where 3-cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine has shown promise is in the development of agrochemicals. The structural features of this compound make it a suitable candidate for designing novel pesticides and herbicides that target specific enzymes or receptors in pests while minimizing environmental impact. The ability to easily modify its structure allows researchers to fine-tune its biological activity and selectivity.

The synthesis of 3-cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce the iodine atom followed by nucleophilic substitution or condensation reactions to install the cyano and fluoro groups. The difluoromethyl group can be introduced via cross-coupling reactions or through directed functionalization strategies.

In conclusion,3-cyano-5-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS No. 1806985-86-3) represents a valuable intermediate in pharmaceutical and agrochemical research due to its unique structural features and synthetic versatility. Its potential applications in drug discovery continue to be explored, with particular focus on kinase inhibitors and other therapeutic agents targeting critical biological pathways.